Cas no 676269-73-1 (2-Quinazolinecarboxaldehyde, 6-bromo-4-phenyl-)

• Product Name: 2-Quinazolinecarboxaldehyde, 6-bromo-4-phenyl-
• CAS No: 676269-73-1
• MF: C₁₅H₉BrN₂O
• MW: 313.148762464523
• CID: 2798068
• PubChem ID: 12063346
• Update Time: 2025-04-21

2-Quinazolinecarboxaldehyde, 6-bromo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• DTXCID30427549
• DTXSID30476739
• 676269-73-1
• 2-Quinazolinecarboxaldehyde, 6-bromo-4-phenyl-

• Inchi： 1S/C15H9BrN2O/c16-11-6-7-13-12(8-11)15(18-14(9-19)17-13)10-4-2-1-3-5-10/h1-9H
• InChI Key： HSNOLUJHJQLKLD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C=O)=N2

Computed Properties

• Exact Mass: 311.98983Da
• Monoisotopic Mass: 311.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.9Ų